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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of OPC-14523 hydrochloride, a

novel compound with potential antidepressant properties. The information is intended to guide

researchers in its safe handling, experimental design, and data interpretation.

Material Safety Data Sheet (MSDS) Summary
While a specific, official Material Safety Data Sheet for OPC-14523 hydrochloride is not

publicly available, this summary is based on standard safety information for similar research

compounds. Researchers must handle this compound with care, assuming it is a

physiologically active and potentially hazardous substance.
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Section Recommendations

Hazard Identification

Harmful if swallowed. May cause skin and eye

irritation. The toxicological properties have not

been fully investigated.

First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT

induce vomiting. Call a physician. If on Skin:

Wash off immediately with plenty of soap and

water. If in Eyes: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If

Inhaled: Move person into fresh air. If not

breathing, give artificial respiration.

Handling and Storage

Handling: Avoid contact with skin, eyes, and

clothing. Do not breathe dust. Use only in a well-

ventilated area, preferably in a chemical fume

hood. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a

cool, dry, and well-ventilated place.

Personal Protection

Wear appropriate personal protective equipment

(PPE), including safety glasses with side-

shields, chemical-resistant gloves, and a lab

coat.

Pharmacological Profile
OPC-14523 is characterized as a potent agonist for both sigma (σ) and serotonin 5-HT1A

receptors, and it also exhibits affinity for the serotonin transporter.[1][2] This multi-target

engagement is believed to contribute to its unique antidepressant-like effects.[1][2]

Table 1: In Vitro Binding Affinities and Functional Activities of OPC-14523
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Target Parameter Value

Sigma-1 Receptor IC₅₀ 47 nM

Sigma-2 Receptor IC₅₀ 56 nM

5-HT₁ₐ Receptor IC₅₀ 2.3 nM

5-HT Transporter IC₅₀ 80 nM

³H-5-HT Reuptake Inhibition IC₅₀ 27 nM

Data compiled from Tottori et al., Neuropharmacology, 2001.[2]

Table 2: In Vivo Efficacy of OPC-14523 in Animal Models of Depression

Animal Model Parameter Value

Forced Swimming Test (Rats) ED₅₀ 27 mg/kg (oral)

Forced Swimming Test (Mice) ED₅₀ 20 mg/kg (oral)

Data compiled from Tottori et al., Neuropharmacology, 2001.[2]

Mechanism of Action and Signaling Pathways
The antidepressant-like effects of OPC-14523 are attributed to its combined action on sigma

and 5-HT1A receptors.[2] The stimulation of these receptors is thought to modulate

serotonergic neurotransmission.[1] Specifically, studies suggest that OPC-14523 can increase

the firing activity of dorsal raphe nucleus (DRN) 5-HT neurons.[1] This effect is distinct from

selective serotonin reuptake inhibitors (SSRIs), which initially suppress 5-HT neuron firing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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